Cas no 2228747-25-7 (3-(3,5-dichloropyridin-4-yl)azetidin-3-ol)

• Product Name: 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol
• CAS No: 2228747-25-7
• MF: C₈H₈Cl₂N₂O
• MW: 219.06791973114
• CID: 5815014
• PubChem ID: 165709821
• Update Time: 2025-06-26

3-(3,5-dichloropyridin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol
• 2228747-25-7
• EN300-1977051

• Inchi： 1S/C8H8Cl2N2O/c9-5-1-11-2-6(10)7(5)8(13)3-12-4-8/h1-2,12-13H,3-4H2
• InChI Key： MCVYIROMTGTSNW-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1(CNC1)O)Cl

Computed Properties

• Exact Mass: 218.0013683g/mol
• Monoisotopic Mass: 218.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol

Recent Advances in the Study of 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol (CAS: 2228747-25-7)

The compound 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol (CAS: 2228747-25-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an azetidine core substituted with a dichloropyridinyl group, has been investigated for its unique pharmacological properties. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

One of the key breakthroughs in the study of this compound is its role as a versatile intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol with high yield and purity, enabling further exploration of its derivatives. The compound's structural features, including the presence of both a pyridine and an azetidine ring, contribute to its ability to interact with biological targets, making it a promising scaffold for drug discovery.

In vitro and in vivo studies have demonstrated that 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol exhibits notable activity against certain kinases and GPCRs (G-protein-coupled receptors), which are implicated in various diseases, including cancer and inflammatory disorders. For instance, recent findings suggest that this compound can modulate the activity of specific kinases involved in cell proliferation, offering a potential avenue for the development of novel anticancer agents. Additionally, its interaction with GPCRs highlights its applicability in neurological and metabolic disease research.

Further investigations into the pharmacokinetic and toxicological profiles of 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol are underway to assess its suitability as a drug candidate. Preliminary data indicate favorable absorption and distribution properties, though additional studies are needed to evaluate its metabolic stability and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

The growing body of research on 3-(3,5-dichloropyridin-4-yl)azetidin-3-ol underscores its potential as a valuable tool in medicinal chemistry. Future studies will likely focus on expanding its therapeutic applications, optimizing its pharmacological properties, and exploring its mechanisms of action in greater detail. As the field advances, this compound may serve as a cornerstone for the development of next-generation therapeutics targeting a wide range of diseases.